Cas no 66898-99-5 (3,3-dichloro-2-Pyrrolidinone)
3,3-dichloro-2-Pyrrolidinone structure
Product Name:3,3-dichloro-2-Pyrrolidinone
CAS No:66898-99-5
MF:C4H5Cl2NO
MW:153.994599103928
CID:1115706
PubChem ID:12416397
Update Time:2025-04-20
3,3-dichloro-2-Pyrrolidinone Chemical and Physical Properties
Names and Identifiers
-
- 3,3-dichloro-2-Pyrrolidinone
- 2-Pyrrolidinone, 3,3-dichloro-
- 66898-99-5
- DTXSID401305601
-
- Inchi: 1S/C4H5Cl2NO/c5-4(6)1-2-7-3(4)8/h1-2H2,(H,7,8)
- InChI Key: IBMYGKWJJPYKFY-UHFFFAOYSA-N
- SMILES: ClC1(C(NCC1)=O)Cl
Computed Properties
- Exact Mass: 152.9748192g/mol
- Monoisotopic Mass: 152.9748192g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 29.1Ų
3,3-dichloro-2-Pyrrolidinone Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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